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Compound of Interest

Compound Name: N-Acetylisoleucine

CAS No.: 20257-17-4

Cat. No.: B3434723

Get Quote

CAS: 3077-46-1 | Formula: C₈H₁₅NO₃ | MW: 173.21 g/mol [1][2][3][4]

Executive Summary
N-Acetyl-L-isoleucine is an N-acetylated derivative of the essential amino acid L-isoleucine.[1]

[2][3][4] Its solubility profile is governed by the interplay between the hydrophobic isobutyl side

chain and the polar, ionizable N-acetyl-carboxylic acid motif.[1][2][3][4]

Best Solvent for Stock Solutions: DMSO (Dimethyl Sulfoxide) at 14 mg/mL.[2][3][4]

Best Aqueous Buffer: PBS (pH 7.[2][3][4]2) at 5 mg/mL.[2][3][4][5]

Critical Handling Note: While soluble in aqueous buffers, the kinetics of dissolution can be

slow due to the hydrophobic side chain. Pre-dissolution in DMSO or pH adjustment

(alkalinization) is often required to accelerate solvation before neutralizing to physiological

pH.[3][4]
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Understanding the chemical constants is essential for predicting behavior in complex media.[2]

[3]

Property Value Implication for Handling

Molecular Weight 173.21 g/mol
Small molecule; rapid diffusion.

[1][2][3][4]

pKa (Carboxyl) ~3.67 (Predicted)

At pH 7.4, the molecule is

anionic (deprotonated), which

enhances aqueous solubility.

[3][4]

LogP ~0.6

Moderately lipophilic.[2][3] It

crosses membranes but

prefers aqueous environments

if ionized.[2][3][4]

Appearance White crystalline solid
Visual inspection is reliable for

determining dissolution.[2][3]
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Solvent Solubility Limit (Max) Application Context

DMSO 14 mg/mL (~80 mM)

Primary Stock. Stable at

-20°C. Preferred for high-

concentration storage.[1][2][3]

[4]

Ethanol 20 mg/mL (~115 mM)

Alternative organic stock.[2][3]

[4] Use if DMSO interferes with

specific assays.

DMF 20 mg/mL (~115 mM)

High solubility, but generally

toxic to cells; less preferred

than DMSO.[2][3][4]

PBS (pH 7.2) 5 mg/mL (~28 mM)

Working Solution. Suitable for

direct animal injection or cell

treatment.[2][3][4]

Water Sparingly Soluble*

Requires pH adjustment.[2][3]

[6] Pure water (pH ~5-6) may

not fully dissolve high

concentrations without base.[1]

[2][4]

Preparation Protocols
Protocol A: Preparation of DMSO Stock Solution (Preferred)
Use this method for in vitro cell culture assays where small volumes of stock are diluted into

media.[2][4]

Materials:

N-Acetyl-L-isoleucine powder.[1][2][3][4]

Anhydrous DMSO (Cell culture grade, ≥99.9%).[3][4]

Vortex mixer and Sonicator bath.[2][3][4]
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Amber glass vials (DMSO leaches plastic; glass is safer for long-term storage).[1][2][3][4]

Step-by-Step:

Calculation: Determine the target concentration. A standard stock is 10 mg/mL (57.7 mM).[2]

[3][4]

Example: To make 1 mL of 10 mg/mL stock, weigh 10 mg of powder.

Solvation: Add 1 mL of anhydrous DMSO to the vial containing the powder.

Agitation: Vortex vigorously for 30 seconds.

Observation: If the solution remains cloudy or particles are visible, sonicate in a water bath

at 37°C for 5-10 minutes.

Inspection: Ensure the solution is crystal clear.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C.

Stable for >6 months.

Protocol B: Aqueous Preparation (PBS) for In Vivo Use
Use this method for animal studies where organic solvents must be minimized.[1][2][3][4]

Materials:

PBS (Phosphate Buffered Saline), pH 7.4.[3][4][7]

1N NaOH and 1N HCl (for pH adjustment).[2][3][4]

0.22 µm Syringe Filter (PES or Nylon).[2][3][4]

Step-by-Step:

Weighing: Weigh the required amount of N-Acetyl-L-isoleucine (e.g., 50 mg).

Initial Suspension: Add 10 mL of PBS.
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Note: The compound may not dissolve immediately and might float due to hydrophobicity.

[3]

pH Adjustment (The "Kick-start"):

If the powder does not dissolve, add 1N NaOH dropwise while stirring.[2][3]

The pH will rise, deprotonating the carboxylic acid (pKa ~3.[3][4]7) and forcing the

molecule into solution.[3][4]

Once clear, check pH.[2][3][4] It will likely be basic.

Neutralization: Carefully add 1N HCl dropwise to bring the pH back to 7.2–7.4.

Caution: Do not overshoot acidic pH (<4), or the compound may precipitate.[3][4]

Sterilization: Pass the solution through a 0.22 µm syringe filter into a sterile vial.

Usage: Use immediately or store at 4°C for <24 hours. Aqueous solutions are less stable

than DMSO stocks.[2][3][4]

Dilution Workflow & Crash-Out Risk
When diluting a DMSO stock into aqueous media (e.g., cell culture media), you must respect

the Solubility Limit and the DMSO Tolerance of your cells.[2][3][4]

The "Safe Zone": The final concentration in aqueous media must be ≤ 5 mg/mL.[2][3]

The "DMSO Limit": Most cells tolerate 0.1% to 0.5% DMSO.[2][3]

Example: If you dilute a 14 mg/mL DMSO stock at 1:1000 (0.1% DMSO), the final drug

concentration is 14 µg/mL.[2][3][4] This is well within the soluble range (5 mg/mL limit).[3]

[4]
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Figure 1: Decision tree for solvent selection based on experimental application.
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Observation Cause Solution

Precipitate upon adding PBS

to DMSO stock

"Crash-out" effect.[1][2][3][4]

Concentration exceeds 5

mg/mL in the aqueous phase.

[3][4][5][8]

Vortex immediately upon

addition.[2][3][4] Ensure final

concentration is < 5 mg/mL.[2]

[3][4] Warm to 37°C.

Solution is cloudy in pure

water

pH is too low (protonated form

is less soluble).[2][3][4]

Add 1-2 drops of 1N NaOH to

ionize the carboxyl group.[1][2]

[3][4]

Oily droplets in media

Compound is oiling out (rare

for this MW, but possible if

supersaturated).[2][3][4]

Sonicate. If persistent, prepare

a fresh stock at a lower

concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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